Cas no 16331-64-9 (Ethanol, ion(1-) (9CI))

• Product Name: Ethanol, ion(1-) (9CI)
• CAS No: 16331-64-9
• MF: C₂H₅O
• MW: 45.0605008602142
• CID: 142541
• PubChem ID: 119440
• Update Time: 2025-04-19

Ethanol, ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol, ion(1-) (9CI)
• 1-Hydroxyethyl radical
• 1-hydroxyethyl
• Ethanol, ion(1-)
• Ethanol, ion(1-) (VAN)
• ethanolate
• Ethyl alcohol radical
• Hydroxyethyl free radical
• HHFAWKCIHAUFRX-UHFFFAOYSA-N
• 16331-64-9
• Q27123176
• CHEBI:52092
• Ethoxide
• DTXSID60167567
• ethanol at
• ethoxy anion

• Inchi： 1S/C2H5O/c1-2-3/h2H2,1H3/q-1
• InChI Key： HHFAWKCIHAUFRX-UHFFFAOYSA-N
• SMILES： [O-]CC

Computed Properties

• Exact Mass: 46.04188
• Monoisotopic Mass: 45.034039779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• PSA: 20.23